Cas no 2228735-90-6 (1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine
• CAS No: 2228735-90-6
• MF: C₁₁H₁₀F₃N₃S
• MW: 273.277410984039
• CID: 6102995
• PubChem ID: 165631118
• Update Time: 2025-07-21

1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine
• 2228735-90-6
• EN300-1962811
• 1-methyl-5-{3-[(trifluoromethyl)sulfanyl]phenyl}-1H-pyrazol-4-amine

• Inchi： 1S/C11H10F3N3S/c1-17-10(9(15)6-16-17)7-3-2-4-8(5-7)18-11(12,13)14/h2-6H,15H2,1H3
• InChI Key： OHNQLZMFAIJEDB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 273.05475299g/mol
• Monoisotopic Mass: 273.05475299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.1Ų

Additional information on 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine (CAS No. 2228735-90-6)

The compound 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine (CAS No. 2228735-90-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylsulfanyl group and a pyrazole core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for small-molecule inhibitors and targeted therapies.

In recent years, the trifluoromethylsulfanyl moiety has become a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and lipophilicity. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug development. The pyrazole ring, on the other hand, is a privileged scaffold in pharmaceuticals, often associated with anti-inflammatory, antimicrobial, and anticancer activities. Combining these features, 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine presents a promising candidate for further exploration.

The synthesis of this compound typically involves multi-step organic reactions, including cross-coupling and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency, addressing the industry's focus on green chemistry and sustainable manufacturing. These methods resonate with the increasing emphasis on reducing environmental impact in chemical production.

From a commercial perspective, 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening. Its CAS No. 2228735-90-6 serves as a critical identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound's relevance is further highlighted by its inclusion in studies exploring kinase inhibitors and GPCR modulators, two of the most targeted protein families in modern drug discovery.

Looking ahead, the demand for 1-methyl-5-{3-(trifluoromethyl)sulfanylphenyl}-1H-pyrazol-4-amine is expected to grow, driven by advancements in precision medicine and personalized therapeutics. Its versatility as a building block for heterocyclic compounds positions it as a key player in the development of next-generation treatments. As researchers continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicinal chemistry and material science.